Cas no 1421491-13-5 (4-methoxy-2-{[1-(1-methyl-1H-pyrazole-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole)

• Product Name: 4-methoxy-2-{[1-(1-methyl-1H-pyrazole-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole
• CAS No: 1421491-13-5
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.388241767883
• CID: 5402087
• Update Time: 2025-06-12

4-methoxy-2-{[1-(1-methyl-1H-pyrazole-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [3-[(4-methoxy-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]-(1-methylpyrazol-3-yl)methanone
• 4-methoxy-2-{[1-(1-methyl-1H-pyrazole-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole

• Inchi： 1S/C16H16N4O3S/c1-19-7-6-11(18-19)15(21)20-8-10(9-20)23-16-17-14-12(22-2)4-3-5-13(14)24-16/h3-7,10H,8-9H2,1-2H3
• InChI Key： IFLKQLAPYLBWGI-UHFFFAOYSA-N
• SMILES： C(N1CC(OC2=NC3=C(OC)C=CC=C3S2)C1)(C1C=CN(C)N=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-methoxy-2-{[1-(1-methyl-1H-pyrazole-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole

Chemical Profile of 4-methoxy-2-{[1-(1-methyl-1H-pyrazole-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole (CAS No. 1421491-13-5)

4-methoxy-2-{[1-(1-methyl-1H-pyrazole-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole (CAS No. 1421491-13-5) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound belongs to the benzothiazole class, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of multiple functional groups, such as the methoxy moiety, the azetidinone ring system, and the benzothiazole core, contributes to its intricate reactivity and biological relevance.

The chemical structure of this compound can be broken down into several key components that are critical for understanding its behavior and potential applications. The benzothiazole scaffold is a heterocyclic aromatic ring system consisting of a benzene ring fused to a thiazole ring. This core structure is known to exhibit significant biological activity due to its ability to interact with various biological targets. The methoxy group attached to the benzene ring introduces a polar region that enhances solubility and may influence metabolic pathways.

The azetidinone ring system is another crucial feature of this compound. Azetidinones are five-membered heterocycles containing a nitrogen atom and two carbon atoms in the ring. This moiety is often found in biologically active molecules due to its ability to mimic certain natural products and enzymes. In this compound, the azetidinone ring is further functionalized by a carbonyl group, which can participate in hydrogen bonding and other interactions with biological targets. The nitrogen atom in the azetidinone ring also provides a site for potential coordination with metal ions or other biomolecules.

The most distinctive feature of 4-methoxy-2-{[1-(1-methyl-1H-pyrazole-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole is the presence of an oxygen bridge connecting the azetidinone ring to the benzothiazole core through an ether linkage. This oxygen bridge not only adds complexity to the molecular structure but also creates a flexible region that can adopt multiple conformations. Such flexibility is often advantageous in drug design, as it allows the molecule to fit into various binding pockets of biological targets with high affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways. The combination of the benzothiazole, azetidinone, and pyrazole moieties could potentially disrupt key signaling cascades that are dysregulated in diseases such as cancer and autoimmune disorders.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial assays have shown promising results in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The presence of multiple functional groups allows for fine-tuning of electronic properties, which could enhance binding affinity and selectivity against specific targets.

The synthesis of this compound presents several challenges due to its complex architecture. Multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations are typically employed. Advanced synthetic techniques, such as transition-metal-catalyzed reactions, have been utilized to improve yield and purity. The development of efficient synthetic methodologies is crucial for further exploration of this compound's pharmacological properties.

One particularly intriguing aspect of this molecule is its potential role in modulating immune responses. The benzothiazole core has been identified as a scaffold that can interact with immune cells via pathways involving nuclear factor kappa B (NF-κB). The oxygen bridge connecting the azetidinone and benzothiazole moieties may serve as a hinge region that allows for conformational changes upon binding to biological targets.

Comparative studies with related compounds have provided insights into the structural features that contribute to biological activity. Analogues with different substituents on the benzene ring or variations in the azetidinone moiety have been synthesized to evaluate their impact on potency and selectivity. These studies highlight the importance of rational drug design in optimizing lead compounds for therapeutic applications.

The future direction of research on 4-methoxy-2-{[1-(1-methyl-1H-pyrazole-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole will likely involve preclinical testing in animal models to assess its safety profile and efficacy against specific diseases. Pharmacokinetic studies will be essential to understand how the compound is metabolized and eliminated from the body. Additionally, structural modifications based on computational predictions and experimental data will be explored to enhance its therapeutic potential.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Advances in high-throughput screening technologies have accelerated the process of identifying promising lead compounds like this one. By integrating computational modeling with experimental validation, researchers can rapidly assess the potential of new molecules before moving into costly clinical trials.

In conclusion,4-methoxy-2-{[1-(1-methyl-1H-pyrazole-3-carbonyl)azetidin-3-yl]oxy}-1,3-benzothiazole represents a structurally fascinating molecule with significant pharmaceutical promise. Its complex architecture, featuring multiple functional groups such as methoxy, azetidinone, and benzothiazole, positions it as a valuable candidate for further exploration in drug discovery efforts aimed at treating inflammatory diseases and cancer.